Cas no 943443-03-6 (4-Benzyl-1,4-oxazepan-6-ol)

4-Benzyl-1,4-oxazepan-6-ol structure

Product Name:4-Benzyl-1,4-oxazepan-6-ol

CAS No:943443-03-6

MF:C₁₂H₁₇NO₂

MW:207.268883466721

MDL:MFCD22201126

CID:2184094

PubChem ID:15648145

Update Time:2024-10-25

4-Benzyl-1,4-oxazepan-6-ol Chemical and Physical Properties

Names and Identifiers

- 4-Benzyl-1,4-oxazepan-6-ol
- Hexahydro-4-(phenylmethyl)-1,4-oxazepin-6-ol (ACI)
- N-Benzyl-1,4-oxazepan-6-ol
- F13678
- AKOS024262388
- CS-0060536
- 4-Benzyl-[1,4]oxazepan-6-ol
- MFCD22201126
- SB30228
- 943443-03-6
- SB40125
- XQB91531
- AS-47422
- SB40126
- DB-262925
- EN300-315770
- (R)-4-Benzyl-[1,4]oxazepan-6-ol ee
- (6R)-Hexahydro-4-(phenylmethyl)-1,4-oxazepin-6-ol
- (S)-4-Benzyl-[1,4]oxazepan-6-ol
- MDL： MFCD22201126
- Inchi： 1S/C12H17NO2/c14-12-9-13(6-7-15-10-12)8-11-4-2-1-3-5-11/h1-5,12,14H,6-10H2
- InChI Key： SQZLCDHCXXQFNQ-UHFFFAOYSA-N
- SMILES： OC1CN(CC2C=CC=CC=2)CCOC1

Computed Properties

Exact Mass: 207.125928785g/mol
Monoisotopic Mass: 207.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 32.7Å²

4-Benzyl-1,4-oxazepan-6-ol Pricemore >>

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Chemenu	CM200248-1g	4-benzyl-1,4-oxazepan-6-ol	943443-03-6	95%	1g	$425	2021-06-09
Alichem	A019139380-1g	4-Benzyl-1,4-oxazepan-6-ol	943443-03-6	95%	1g	$468.65	2023-08-31
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB10188-1g	4-Benzyl-[1,4]oxazepan-6-ol	943443-03-6	95%	1g	$572	2023-09-07
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abcr	AB481892-250 mg	4-Benzyl-1,4-oxazepan-6-ol; .	943443-03-6		250mg	€394.80	2023-06-15
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4-Benzyl-1,4-oxazepan-6-ol Production Method

Production Method 1

104-63-2

943443-03-6

40987-24-4

Reaction Conditions

1.1 Solvents: Isopropanol , Water ; 5 min, 0 °C; 0 °C → rt; 16 h, rt; rt → 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 5 min, 0 °C; 0 °C → rt; 4 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 9 - 10, rt

Reference

: Structure-activity relationship of 4-azaindole-2-piperidine derivatives as agents against Trypanosoma cruzi

Koovits, Paul J.; Dessoy, Marco A.; Matheeussen, An; Maes, Louis; Caljon, Guy; et al, Bioorganic & Medicinal Chemistry Letters, 2020, 30(1),

Production Method 2

67843-74-7

104-63-2

943443-03-6

943442-96-4

Reaction Conditions

1.1 Solvents: Isopropanol , Water ; 15 - 25 °C; 7 h, 15 - 25 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 5 - 10 °C; 20 h, 25 °C

Reference

: Process for the preparation of 2-hydroxymethylmorpholine salt

, World Intellectual Property Organization, , ,

Production Method 3

104-63-2

943443-03-6

40987-24-4

Reaction Conditions

1.1 Reagents: Lithium perchlorate Solvents: Toluene ; 4 h, 60 °C
1.2 Reagents: Sodium methoxide Solvents: Methanol ; 4 h, 60 °C

Reference

: Efficient one-pot synthesis of enantiomerically pure 2-(hydroxymethyl)-morpholines

Breuning, Matthias; Winnacker, Malte; Steiner, Melanie, European Journal of Organic Chemistry, 2007, (13), 2100-2106

Production Method 4

174560-84-0

943443-03-6

40987-24-4

Reaction Conditions

1.1 Reagents: Tetrabutylammonium hydroxide Solvents: Water ; overnight, 55 °C

Reference

: Concise Synthesis of (S)-N-BOC-2-Hydroxymethylmorpholine and (S)-N-BOC-Morpholine-2-carboxylic Acid

Henegar, Kevin E., Journal of Organic Chemistry, 2008, 73(9), 3662-3665